Biotin and derivatives

Biotin, also known as vitamin H or B7, is a water-soluble B-complex vitamin that plays a crucial role in the metabolism of proteins, carbohydrates, and fats. It functions primarily through its coenzyme form, biocytin, which serves as a carrier for carboxylation reactions essential for various biochemical processes. Biotin derivatives are chemical modifications or related compounds derived from biotin, often used to enhance its bioavailability, stability, or specificity in applications ranging from pharmaceuticals and cosmetics to analytical chemistry. These derivatives can be categorized into several types: prodrugs designed to release biotin slowly over time; conjugates that link biotin to other molecules for targeted delivery; and analogues with improved properties such as increased solubility, reduced toxicity, or enhanced binding affinity. The applications of biotin derivatives are diverse, including their use in diagnostic assays, immobilization techniques, enzyme-linked immunosorbent assays (ELISA), and the development of therapeutic agents targeting specific biological pathways. In summary, biotin and its derivatives offer versatile functionalities that make them indispensable tools in both academic research and industrial applications.
Biotin and derivatives
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  • Cepharanthine: A Novel Compound with Therapeutic Potential in Chemical Biopharmaceuticals
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  • Bis(2-Aminoacetoxy)Copper: A Novel Copper Compound with Potential Applications in Chemical Biopharmaceuticals
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  • Beraprost Sodium Salt: A Promising Prostacyclin Analogue in Biopharmaceuticals
    Beraprost Sodium Salt is a synthetic prostacyclin analogue that has gained significant attention in the field of biopharmaceuticals due to its potent therapeutic effects. Prostacyclins are a class of lipid-derived compounds that play a critical role in regulating blood flow and platelet aggregation. Beraprost, specifically, is known for its ability to mimic the biological actions of prostacyclin...